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Compound of Interest

Compound Name: Aclerastide

Cat. No.: B1666543 Get Quote

Introduction
Aclerastide (also known as DSC-127) is a synthetic peptide analog of Angiotensin II, with the

sequence Asp-Arg-{Nle}-Tyr-Ile-His-Pro. It functions as an agonist for the angiotensin receptor

and was investigated for its potential in tissue regeneration, particularly in the healing of

diabetic foot ulcers.[1][2] While development was discontinued during Phase III clinical trials

due to findings of futility and no identified safety concerns, the compound remains of interest

for research purposes.[3][4][5][6] Proper handling and storage of aclerastide are critical to

ensure its integrity and obtain reliable, reproducible results in non-clinical research settings.

These application notes provide a comprehensive guide to the recommended storage

conditions and stability profile of aclerastide based on available data. It also includes detailed

protocols for handling, storage, and a general methodology for stability assessment.

Recommended Storage Conditions
The stability of aclerastide, like most peptides, is highly dependent on temperature, moisture,

and light. Adherence to recommended storage conditions is essential to prevent degradation.

Aclerastide as a Solid (Powder)
For long-term storage, aclerastide powder should be stored in a freezer, protected from

moisture and light.

Table 1: Recommended Storage Conditions for Solid Aclerastide
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Storage Temperature Recommended Duration Key Considerations

-80°C Up to 2 years[1]
Optimal for long-term

preservation.

-20°C Up to 1 year[1]
Suitable for intermediate-term

storage.

Room Temperature Days to weeks[7]
For short periods (e.g.,

shipping); not for storage.[1]

Crucial Handling Practices for Solid Peptides:[7]

Prevent Moisture Contamination: Always allow the vial to equilibrate to room temperature in

a desiccator before opening. This prevents condensation of atmospheric moisture onto the

cold peptide powder.

Minimize Light Exposure: Store vials in the dark.

Inert Atmosphere: After opening, consider flushing the vial with a dry, inert gas like argon or

nitrogen before re-sealing to displace oxygen and moisture.

Aclerastide in Solution
The shelf-life of peptides in solution is significantly shorter than in their solid form.[7]

Table 2: Recommended Storage Conditions for Aclerastide Stock Solutions

Storage Temperature Recommended Duration Solvent/Buffer Notes

-80°C Up to 6 months[1]

Recommended for stock

solutions in appropriate

solvents (e.g., DMSO).[1]

-20°C Up to 1 month[1]
For short-term storage of stock

solutions.[1]

4°C
Freshly prepared (every 2

days)[8]

For working/dosing solutions

used in experiments.[8]
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Crucial Handling Practices for Peptide Solutions:[7]

Use Sterile Buffers: To prevent microbial contamination, use sterile buffers, preferably at a

pH of 5-6.

Aliquot: To avoid repeated freeze-thaw cycles, which can degrade the peptide, dispense the

stock solution into single-use aliquots.

Avoid Frost-Free Freezers: The temperature fluctuations during auto-defrost cycles in these

freezers are detrimental to peptide stability.

Experimental Protocols
Protocol 1: Handling and Reconstitution of Aclerastide
Powder
This protocol outlines the procedure for safely handling and reconstituting solid aclerastide to

prepare a stock solution.

Materials:

Vial of solid aclerastide

Appropriate solvent (e.g., high-purity, anhydrous DMSO)[1]

Sterile, low-protein-binding polypropylene tubes

Calibrated precision pipettes

Desiccator

Dry, inert gas (optional)

Procedure:

Equilibration: Transfer the sealed vial of aclerastide from the freezer (-20°C or -80°C) to a

desiccator at room temperature. Allow it to warm for at least 30-60 minutes.
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Preparation: In a sterile environment (e.g., a laminar flow hood), prepare the required volume

of solvent.

Reconstitution: Once the vial has reached room temperature, briefly centrifuge it to ensure

all powder is at the bottom. Carefully open the vial.

Solvent Addition: Add the desired volume of solvent to the vial to achieve the target

concentration (e.g., for a 10 mg/mL stock).

Dissolution: Gently vortex or sonicate the vial until the peptide is completely dissolved.

Visually inspect for any particulates.

Aliquoting: Immediately dispense the solution into single-use, low-protein-binding

polypropylene tubes.

Storage: Seal the aliquots tightly and store them at the appropriate temperature (-20°C for

short-term or -80°C for long-term).
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Aclerastide Received
(Solid)

Intended Use
Duration?

Long-Term Storage
(>1 month)

> 1 month

Short-Term / Active Use
(<1 month)

< 1 month

Store Solid at -80°C
(Up to 2 years)

Reconstitute & Aliquot
Stock Solution

Store Aliquots at -80°C
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Store at 4°C
(Use within 2 days)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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